Cas no 1783743-95-2 (2-Amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol)

• Product Name: 2-Amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol
• CAS No: 1783743-95-2
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5962675
• PubChem ID: 84765555
• Update Time: 2025-10-28

2-Amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol
• EN300-1849832
• 1783743-95-2
• 2-Amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol

• Inchi： 1S/C9H12FNO/c1-6-3-2-4-7(10)9(6)8(12)5-11/h2-4,8,12H,5,11H2,1H3
• InChI Key： BADYOWVVASVNNV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(CN)O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-Amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol

Introduction to 2-Amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol (CAS No. 1783743-95-2)

The compound 2-Amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol, identified by the CAS number 1783743-95-2, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) within the same molecule. The molecule's structure consists of a phenyl ring substituted with fluorine and methyl groups, further connected to an ethanediol backbone that incorporates the amino and hydroxyl functionalities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol, leveraging modern catalytic techniques and optimized reaction conditions. These methods not only enhance the yield but also ensure high purity, which is critical for its application in sensitive fields such as drug discovery and materials science.

The structural uniqueness of this compound lies in its ability to participate in multiple types of chemical interactions. The amino group can act as a nucleophile or hydrogen bond donor, while the hydroxyl group can serve as a hydrogen bond acceptor or participate in esterification reactions. The fluorine atom on the phenyl ring introduces electronic effects that can modulate the compound's reactivity and solubility properties. Furthermore, the methyl group provides steric bulk, which can influence the molecule's conformation and stability.

Research into 2-Amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol has revealed its potential as a versatile building block in organic synthesis. For instance, it has been employed as an intermediate in the construction of bioactive molecules, including those with potential therapeutic applications. Its ability to undergo both nucleophilic substitution and condensation reactions makes it a valuable precursor for more complex structures.

In the context of drug discovery, this compound has shown promise as a lead molecule for developing agents targeting specific biological pathways. Its unique combination of functional groups allows for modulation of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have explored its role in inhibiting enzymes involved in neurodegenerative diseases, highlighting its potential in therapeutic development.

Beyond pharmaceutical applications, 2-Amino-1-(2-fluoro-6-methylphenyl)ethan-1-ol has also found utility in materials science. Its ability to form stable polymers through condensation reactions has led to investigations into its use in creating advanced materials with tailored mechanical and thermal properties. Researchers have reported successful incorporation of this compound into polyurethane networks, demonstrating enhanced durability and flexibility.

The synthesis of this compound typically involves multi-step processes that require careful control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable aryl halide with an amine-containing alcohol, followed by purification steps such as chromatography to achieve high purity. Recent innovations in catalysis have further streamlined these processes, reducing production costs and improving scalability.

In terms of spectroscopic characterization, 2-Amino-1-(2-fluoro-6-methylphenyl)ethan-1-l has been thoroughly analyzed using techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy. These analyses confirm its molecular structure and provide insights into its electronic environment and intermolecular interactions.

Looking ahead, ongoing research is focused on expanding the range of applications for this compound. Collaborative efforts between chemists and biologists are exploring its potential as a scaffold for developing novel bioactive agents. Additionally, investigations into its compatibility with green chemistry principles are underway, aiming to develop more sustainable synthesis pathways.

In conclusion, 2-Amino